Cas no 12223-42-6 (Disperse Red B-BL)

Disperse Red B-BL Properties

Names and Identifiers

• Disperse Red B-BL
• Disperse Red 82
• 2-[N-(2-acetyloxyethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]ethyl acetate
• DISPERSE RED SE-3B
• ({4-[(E)-(2-cyano-4-nitrophenyl)diazenyl]phenyl}imino)diethane-2,1-diyl diacetate
• Benzonitrile,2-[[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]azo]-5-nitro-(9Cl)
• 2-[N-(2-acetyloxyethyl)-4-(2-cyano-4-nitrophenyl)diazenylanilino]ethylacetate
• N,N-Bis(2-(acetyloxy)ethyl)-4-((2-cyano-4-nitrophenyl)azo)benzeneamine
• Tox21_302510
• C.I. Disperse Red 82
• GRMDKKJYMUDEJO-UHFFFAOYSA-N
• CI 11140
• CIBACET RED 3BL
• NS00020188
• NCGC00256740-01
• DISPERSOL RED C 3B
• 2-((4-((BIS(2-HYDROXYETHYL))AMINO)PHENYL)AZO)-5-NITROBENZONITRILE DIACETATE (ESTER)
• CI DISPERSE RED 82
• 3-Nitro-6-((4-(N,N-diacetoxyethylamino)phenyl)azo)benzonitrile)
• 043XMP654U
• Benzonitrile, 2-(2-(4-(bis(2-(acetyloxy)ethyl)amino)phenyl)diazenyl)-5-nitro-
• 4-(2'-cyano-4'-nitrophenylazo)-N,N-di(beta-acetoxyethyl)aniline
• 30124-94-8
• 2-((4-(Bis(2-(acetyloxy)ethyl)amino)phenyl)azo)-5-nitrobenzonitrile
• Benzonitrile, 2-((4-(bis(2-(acetyloxy)ethyl)amino)phenyl)azo)-5-nitro-
• Benzonitrile, 2-[[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]azo]-5-nitro-
• SCHEMBL8529033
• CHEMBL3182785
• 2-((4-((Bis(2-hydroxyethyl))amino)phenyl)azo)-5-nitrobenzonitrile, diacetate (ester)
• FT-0729421
• DTXCID4024642
• DTXSID6044642
• CAS-30124-94-8
• Disperse Red 82
• NS00121715
• DisperseRed82
• C.I. 11140
• Q27247613
• EINECS 250-061-4
• 12223-42-6
• UNII-043XMP654U
• DISPERSE RED B-BL
• +Expand

• InChIKey： GRMDKKJYMUDEJO-WCWDXBQESA-N
• Inchi： InChI=1S/C21H21N5O6/c1-15(27)31-11-9-25(10-12-32-16(2)28)19-5-3-18(4-6-19)23-24-21-8-7-20(26(29)30)13-17(21)14-22/h3-8,13H,9-12H2,1-2H3/b24-23+
• SMILES： CC(OCCN(C1C=CC(/N=N/C2C=CC([N+]([O-])=O)=CC=2C#N)=CC=1)CCOC(=O)C)=O

Computed Properties

• Exact Mass: 439.14933
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Monoisotopic Mass: 439.149
• Heavy Atom Count: 32
• Complexity: 702
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 150A^2

Experimental Properties

• LogP: 4.33768
• PSA: 147.49
• Refractive Index: 1.594
• Boiling Point: 620.2ºC at 760mmHg
• Flash Point: 328.9ºC
• Density: 1.28g/cm3